Cas no 1196-22-1 (2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl-)

2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl- structure
1196-22-1 structure
Product Name:2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl-
CAS No:1196-22-1
MF:C8H10O3
MW:154.163202762604
CID:195055
PubChem ID:70960
Update Time:2025-04-19

2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl-
    • (2-methyl-5-oxocyclopenten-1-yl) acetate
    • 2-Acetoxy-1-methyl-cyclopent-1-en-3-on
    • 2-acetoxy-3-methyl-2-cyclopenten-1-one
    • 2-Acetoxy-3-methyl-cyclopent-2-en-1-on
    • 2-Acetoxy-3-methyl-cyclopent-2-enon
    • 2-acetoxy-3-methyl-cyclopent-2-enone
    • 2-acetoxy-3-methylcyclopentenone
    • 2-methyl-5-oxocyclopent-1-en-1-yl acetate
    • 2-methyl-6-oxocyclopent-1-enyl acetate
    • AC1L2F8Y
    • AC1Q5WX8
    • AR-1E3757
    • CTK4B1415
    • EINECS 214-809-3
    • NSC109960
    • SCHEMBL10861612
    • NSC-109960
    • NSC 109960
    • NS00023868
    • 1196-22-1
    • DTXSID20152515
    • AKOS006303599
    • Q63398059
    • Cyclotene acetate
    • Inchi: 1S/C8H10O3/c1-5-3-4-7(10)8(5)11-6(2)9/h3-4H2,1-2H3
    • InChI Key: NNYIMCWMHNKLNZ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C(CCC=1C)=O

Computed Properties

  • Exact Mass: 154.063
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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